(Z)-N-(2-(dimethylamino)ethyl)-4-((3-methyl-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)benzamide

• IUPAC Name: N-[2-(dimethylamino)ethyl]-4-[(Z)-(3-methyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]benzamide
• InChI: InChI=1S/C16H19N3O2S2/c1-18(2)9-8-17-14(20)12-6-4-11(5-7-12)10-13-15(21)19(3)16(22)23-13/h4-7,10H,8-9H2,1-3H3,(H,17,20)/b13-10-
• InChI Key: XXPGQULOAIRXBR-RAXLEYEMSA-N
• Canonical SMILES: CN1C(=O)C(=CC2=CC=C(C=C2)C(=O)NCCN(C)C)SC1=S
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC=C(C=C2)C(=O)NCCN(C)C)/SC1=S
• Molecular Formula: C16H19N3O2S2
• Molecular Weight: 349.5 g/mol

Description

(Z)-N-(2-(dimethylamino)ethyl)-4-((3-methyl-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)benzamide is a useful research compound. Its molecular formula is C16H19N3O2S2 and its molecular weight is 349.47. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(2-(dimethylamino)ethyl)-4-((3-methyl-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(2-(dimethylamino)ethyl)-4-((3-methyl-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anticancer Applications

One study describes the synthesis and evaluation of 4-thiazolidinone derivatives for their antimicrobial and anticancer potentials. It highlights the significant activity of these compounds against various microbial strains and cancer cell lines. The research emphasizes the importance of specific structural modifications to enhance biological activity, pointing towards the compound's potential as a lead for developing new therapeutic agents (Deep et al., 2016).

Corrosion Inhibition

Another application area is corrosion inhibition, where benzothiazole derivatives, closely related to the compound , have been synthesized and tested for their efficacy in protecting carbon steel against corrosion in acidic environments. The study provides insights into the mechanisms of action of these inhibitors and their potential industrial applications (Hu et al., 2016).

Aldose Reductase Inhibition

Further research has explored the synthesis and evaluation of oxothiazolidine derivatives as inhibitors of aldose reductase, an enzyme implicated in diabetic complications. These compounds show promise in managing long-term diabetic complications, indicating the potential therapeutic applications of the compound (Saeed et al., 2014).

Anticancer Activity

Lastly, the synthesis and evaluation of 4-thiazolidinones containing the benzothiazole moiety for anticancer activity have been documented. These studies demonstrate the compound's efficacy against various cancer cell lines, supporting its role in anticancer drug development (Havrylyuk et al., 2010).